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Compound of Interest

Compound Name: 3-Butoxyphenol

Cat. No.: B099933

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Butoxyphenol, a key intermediate in various chemical syntheses. The following sections detail
its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data,
offering insights for structural elucidation and quality control.

Core Spectroscopic Data

The spectroscopic data presented herein has been compiled from various spectral databases
and is presented in a structured format for ease of reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the molecular structure of a compound.

H NMR (Proton NMR) Data

Proton NMR spectroscopy identifies the different types of hydrogen atoms in a molecule. The
chemical shifts are reported in parts per million (ppm) relative to a standard reference.
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Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

~7.10 m 1H Ar-H

~6.50 m 3H Ar-H

~3.95 t 2H -OCHz-

~1.75 m 2H -OCH2CH2-

~1.48 m 2H -CH2CH2CHs3

~0.98 t 3H -CHs

~5.0-6.0 brs 1H Ar-OH

13C NMR (Carbon-13 NMR) Data

Carbon-13 NMR spectroscopy provides information about the different carbon environments

within a molecule.

Chemical Shift (ppm) Assighment
~159.0 C-O (ether)
~156.0 C-OH

~130.0 Ar-CH
~108.0 Ar-CH
~106.0 Ar-CH
~102.0 Ar-CH

~68.0 -OCHz2-
~31.5 -OCH2CHz2-
~19.5 -CH2CH2CHs
~14.0 -CHs
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Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.[1]

Wavenumber (cm—?)

Intensity

Assignment

~3380

Strong, Broad

O-H stretch (phenolic)

~2960, 2930, 2870

Medium-Strong

C-H stretch (aliphatic)

~1600, 1500 Medium-Strong C=C stretch (aromatic)
~1210 Strong C-O stretch (aryl ether)
~1160 Strong C-O stretch (alcohol)

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.

The mass spectrum of 3-Butoxyphenol was obtained using electron ionization (El).[2]

m/z Relative Abundance (%) Assighment

166 ~40 [M]* (Molecular lon)
110 100 [M - CaHs]*

82 ~15

57 ~10 [CaHo]*

41 ~20

29 ~15 [C2Hs]*

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectroscopic data are provided below.

NMR Spectroscopy
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Sample Preparation:

o Approximately 10-20 mg of 3-Butoxyphenol was dissolved in 0.5-0.7 mL of a deuterated
solvent (e.g., CDCls or DMSO-ds).

e The solution was transferred to a 5 mm NMR tube.

» A small amount of tetramethylsilane (TMS) was added as an internal standard for chemical
shift referencing (0O ppm).

Instrumentation and Data Acquisition:
e Instrument: Varian A-60 NMR Spectrometer or equivalent.[3]
e 'HNMR:
o Spectrometer frequency: 60 MHz or higher.
o A sufficient number of scans were acquired to obtain a good signal-to-noise ratio.
e 1BC NMR:
o Spectrometer frequency: 15 MHz or higher.

o Proton decoupling was employed to simplify the spectrum.

Infrared (IR) Spectroscopy

Sample Preparation:
The IR spectrum was recorded using a thin film of the neat liquid sample.

o A small drop of 3-Butoxyphenol was placed between two potassium bromide (KBr) or
sodium chloride (NaCl) plates.

e The plates were gently pressed together to form a thin, uniform film.

Instrumentation and Data Acquisition:
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Instrument: Bruker IFS 85 FT-IR spectrometer or equivalent.[3]

Technique: Fourier Transform Infrared (FT-IR) spectroscopy.

Spectral Range: 4000-400 cm™1,

The spectrum was recorded as percent transmittance versus wavenumber (cm=1).

Mass Spectrometry (MS)

Sample Introduction and lonization:

e Technique: Gas Chromatography-Mass Spectrometry (GC-MS).
¢ lonization Method: Electron lonization (El) at 70 eV.
Instrumentation and Data Acquisition:

e GC Column: A suitable capillary column (e.g., DB-5ms) was used for the separation of the
compound.

o Carrier Gas: Helium.
e Mass Analyzer: Quadrupole or ion trap mass analyzer.

o Data Acquisition: The mass spectrum was recorded by scanning a range of mass-to-charge
ratios (e.g., m/z 20-200).

Data Analysis Workflow

The following diagram illustrates the general workflow for obtaining and analyzing the
spectroscopic data of 3-Butoxyphenol.
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Spectroscopic Analysis Workflow for 3-Butoxyphenol
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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